benzyl [(3-cyano-6-ethyl-5-methyl-2-pyridinyl)thio]acetate

• IUPAC Name: benzyl 2-(3-cyano-6-ethyl-5-methylpyridin-2-yl)sulfanylacetate
• InChI: InChI=1S/C18H18N2O2S/c1-3-16-13(2)9-15(10-19)18(20-16)23-12-17(21)22-11-14-7-5-4-6-8-14/h4-9H,3,11-12H2,1-2H3
• InChI Key: AHKGXWNTWHIYQS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(C=C1C)C#N)SCC(=O)OCC2=CC=CC=C2
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

Benzyl [(3-cyano-6-ethyl-5-methyl-2-pyridinyl)thio]acetate, also known as BCTA, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of protein-protein interactions and has been shown to have potential therapeutic applications in various diseases.

Scientific Research Applications

Organic Synthesis and Reaction Mechanisms

• Divergent Behavior in Metalation : The study by Cárdenas, Echavarren, and Ramírez de Arellano (1999) explores the regioselective orthometalation of 1,3-Di(2-pyridyl)benzene with palladium(II) and platinum(II), showcasing the utility of related pyridinyl compounds in complex metal-organic synthesis. This research might offer insights into how similar thioacetate derivatives could behave in metalation reactions (Cárdenas, Echavarren, & Ramírez de Arellano, 1999).

• Synthesis of Arylthiophenes : Kim and Kim (2000) describe a method for synthesizing 3-alkylamino-5-arylthiophenes, which are structurally related to the compound of interest. Their work on the reaction mechanisms and product diversity might provide a foundation for understanding the synthetic versatility of similar thioacetate derivatives (Kim & Kim, 2000).

Medicinal Chemistry Applications

• Antimicrobial and Antioxidant Activity : The study by Flefel et al. (2018) on the synthesis of novel pyridine derivatives, including antimicrobial and antioxidant activities, highlights the potential biomedical applications of pyridinyl compounds. Although the specific thioacetate derivative is not mentioned, this research underscores the importance of such compounds in developing new therapeutic agents (Flefel et al., 2018).

Material Science and Polymer Chemistry

• Functional Polymer Synthesis : David and Kornfield (2008) demonstrate the use of thiol−ene addition in grafting various side groups onto polymers, showcasing the potential of using similar thioacetate derivatives for polymer functionalization. This research could hint at the role of thioacetate derivatives in creating functional materials with specific properties (David & Kornfield, 2008).